Piperonyl ethyl ether

• CAS: 354568-41-5
• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• InChI: InChI=1S/C10H12O3/c1-2-11-6-8-3-4-9-10(5-8)13-7-12-9/h3-5H,2,6-7H2,1H3
• InChIKey: INKUOAYIYPIBQI-UHFFFAOYSA-N

Piperonyl Ethyl Ether (CAS 354568-41-5): Procurement-Ready Physicochemical and Identity Profile

Piperonyl ethyl ether (IUPAC: 5-(ethoxymethyl)-1,3-benzodioxole; molecular formula C₁₀H₁₂O₃; MW 180.20 g/mol) is a benzodioxole-derivative aryl alkyl ether bearing a methylenedioxy-substituted phenyl ring linked to an ethoxymethyl side chain [1]. Its computed XLogP3 is 2, with zero hydrogen bond donors, three hydrogen bond acceptors, and a topological polar surface area of 27.7 Ų [1]. The compound is catalogued in PubChem (CID 10352277), ChemSpider (ID 8527729), and the Wiley Registry of Mass Spectral Data, with GC-MS (NIST #378919), IR, and NMR spectra available for identity confirmation [1][2].

• [1] PubChem. Piperonyl ethyl ether (CID 10352277). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-ethyl-ether View Source
• [2] SpectraBase. Piperonyl ethyl ether – Compound with spectra: 1 MS (GC). John Wiley & Sons, Inc. https://spectrabase.com/compound/J4uwe0JxSsg View Source

Why Piperonyl Ethyl Ether Cannot Be Interchanged with Other Piperonyl-Class Compounds

Within the piperonyl chemical family, the ethyl ether homolog occupies a structurally and functionally distinct position that precludes casual substitution. Piperonal (the aldehyde, CAS 120-57-0) has an sp² carbonyl carbon with different reactivity, solubility (sparingly water-soluble; m.p. 35.5–37 °C), and light-sensitivity (darkens on exposure) [1]. Piperonyl butoxide (PBO, CAS 51-03-6), the most commercially prominent piperonyl ether, is a large polyether (MW 338.4 g/mol; C₁₉H₃₀O₅) with a propyl substituent on the benzodioxole ring; its function as a cytochrome P450 inhibitor and insecticide synergist is determined by its long-chain butoxyethoxy tail, a structural feature absent from the ethyl ether [2]. Piperonyl ethyl ether (MW 180.20 g/mol) has a single ethoxymethyl side chain, lower molecular weight, distinct predicted lipophilicity (XLogP3 = 2), and a unique regulatory identity as a Piribedil impurity reference standard — a role that no other piperonyl compound fulfills . These differences in molecular architecture, physicochemical profile, and regulatory application context mean that a procurement specification written for the ethyl ether cannot be met by a different piperonyl analog.

• [1] Altmeyers Encyclopedia. Piperonal (INCI) – Department Cosmetology. Published 2020-10-29. https://www.altmeyers.org/en/cosmetology/piperonal-135472 View Source
• [2] PubChem. Piperonyl butoxide (CID 5794). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-butoxide View Source

Quantitative Differentiation Evidence for Piperonyl Ethyl Ether (CAS 354568-41-5) Versus Closest Analogs

Regulatory Identity: Sole Classification as Piribedil Impurity 9 Reference Standard

Piperonyl ethyl ether (CAS 354568-41-5) is uniquely catalogued under the Chinese name 吡地贝尔杂质9 (Piribedil Impurity 9) on ChemicalBook and is supplied as a characterized reference standard for pharmaceutical impurity profiling of the antiparkinsonian drug Piribedil . Piribedil is a D2/D3 dopamine agonist (CAS 3605-01-4; MW 298.35 g/mol) used in Parkinson's disease treatment. None of the closest piperonyl analogs — piperonal (heliotropin), piperonyl butoxide (PBO), piperonyl alcohol, or piperonylic acid ethyl ester — are recognized as Piribedil-related impurities. Regulatory ANDA/DMF submissions requiring identification and quantification of Piribedil impurities mandate the use of this specific compound as the chromatographic reference for Impurity 9 [1].

Evidence Dimension	Pharmaceutical regulatory identity as Piribedil impurity standard
Target Compound Data	CAS 354568-41-5 listed as Piribedil Impurity 9; supplied with Certificate of Analysis and detailed characterization data compliant with regulatory guidelines
Comparator Or Baseline	Piperonal (CAS 120-57-0): not a Piribedil impurity. Piperonyl butoxide (CAS 51-03-6): not a Piribedil impurity. Piperonyl alcohol (CAS 495-76-1): not a Piribedil impurity. Piperonylic acid ethyl ester (CAS 6951-08-2): not a Piribedil impurity.
Quantified Difference	Exclusive regulatory identity; zero overlap with comparator compounds in Piribedil impurity classification
Conditions	Pharmaceutical reference standard cataloguing; ANDA/DMF regulatory frameworks; HPLC impurity quantification at 210 nm and 238 nm detection wavelengths for Piribedil formulations

Why This Matters

For pharmaceutical QC laboratories and ANDA filers, no alternative piperonyl compound can substitute for this CAS number when the regulatory monograph specifies Impurity 9 — procurement of the correct CAS is a compliance necessity, not a preference.

• [1] Indian Journal of Pharmaceutical Sciences. Development and Validation of Piribedil in Tablet Dosage Form by HPLC: A QbD and OFAT Approach. Published 2020-03-04. Piribedil and its impurities quantified at 210 nm and 238 nm. https://www.ijpsonline.com View Source

Molecular Weight Differentiation: 46% Lower MW than Piperonyl Butoxide Enables Distinct Analytical Handling

Piperonyl ethyl ether has a molecular weight of 180.20 g/mol, which is substantially lower than that of the commercially dominant piperonyl ether, piperonyl butoxide (PBO, MW 338.44 g/mol) [1][2]. The smaller size and absence of the long polyether tail present in PBO (C₁₉H₃₀O₅ vs. C₁₀H₁₂O₃) confer higher volatility, making the ethyl ether amenable to GC-MS analysis without derivatization — indeed, it is included in the NIST Mass Spectral Library (NIST #378919) with a GC-MS spectrum showing a molecular ion at m/z 180 and base peak at m/z 135 [3]. PBO has a boiling point of 180 °C at 0.13 kPa (~392 °F at atmospheric pressure) and density of 1.059 g/mL at 25 °C; the ethyl ether's physical properties, while not experimentally reported to the same extent, are computationally predicted to differ substantially from PBO due to the 46% molecular weight difference [2].

Evidence Dimension	Molecular weight and associated volatility/chromatographic behavior
Target Compound Data	MW 180.20 g/mol; formula C₁₀H₁₂O₃; 25 atoms; 3 rotatable bonds; XLogP3 = 2; GC-MS spectrum available (NIST #378919)
Comparator Or Baseline	Piperonyl butoxide: MW 338.44 g/mol; formula C₁₉H₃₀O₅; bp 180 °C at 0.13 kPa; density 1.059 g/mL at 25 °C
Quantified Difference	MW difference: 158.24 g/mol (ethyl ether is 46.7% smaller). Formula atom count: 25 vs. 54 atoms. XLogP3: 2 vs. 4.2 (PBO, computed)
Conditions	PubChem computed properties; NIST GC-MS library; Wiley Registry of Mass Spectral Data 2023

Why This Matters

Procurement decisions for analytical laboratories must account for the ethyl ether's superior GC-MS compatibility due to higher volatility and lower molecular weight, which eliminates the need for derivatization that PBO and other high-MW piperonyl ethers require.

• [1] PubChem. Piperonyl ethyl ether (CID 10352277): Molecular Weight 180.20 g/mol; XLogP3 = 2. https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-ethyl-ether View Source
• [2] PubChem. Piperonyl butoxide (CID 5794): Molecular Weight 338.4 g/mol; density 1.059 g/mL at 25 °C; bp 180 °C at 0.13 kPa. https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-butoxide View Source
• [3] NIST Mass Spectral Library. Piperonyl ethyl ether – NIST Number 378919; GC-MS: m/z 135 (base peak), 136, 180 (M⁺). Via PubChem Spectral Information. https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-ethyl-ether#section=Mass-Spectrometry View Source

Chemical Class Distinction: Ether vs. Aldehyde — Different Oxidation State and Reactivity Profile

Piperonyl ethyl ether is an ether (R–CH₂–O–CH₂–CH₃), while piperonal (heliotropin, CAS 120-57-0) is an aromatic aldehyde (R–CHO) — a difference in oxidation state at the benzylic carbon that produces fundamentally different chemical reactivity profiles [1]. Piperonal is a crystalline solid at room temperature (m.p. 35.5–37 °C) that darkens on exposure to light due to aldehyde oxidation and is sparingly soluble in water; it is classified as a fragrance allergen (CAS 120-57-0, heliotropin) [2]. Piperonyl ethyl ether, by contrast, contains no carbonyl group, lacks the aldehyde's tendency toward air oxidation, and is predicted to be a liquid at ambient temperature with XLogP3 = 2 [1]. The ether functional group confers stability toward nucleophilic attack and oxidative conditions that would degrade piperonal, though experimental stability data (forced degradation studies) for the ethyl ether have not been located in the public domain.

Evidence Dimension	Functional group identity and associated chemical stability/reactivity
Target Compound Data	Ether functional group (R–O–R); no carbonyl; XLogP3 = 2; 0 H-bond donors; predicted room-temperature liquid; no aldehyde-specific degradation pathways
Comparator Or Baseline	Piperonal (heliotropin): aromatic aldehyde (R–CHO); m.p. 35.5–37 °C; light-sensitive (darkens); sparingly water-soluble; classified fragrance allergen
Quantified Difference	Oxidation state difference: ether carbon (oxidation state –1 at benzylic CH₂) vs. aldehyde carbon (oxidation state +1); qualitative difference in air/light stability; no shared degradation pathways
Conditions	Chemical class comparison based on functional group analysis; piperonal physical properties from Altmeyers Encyclopedia and Wikipedia

Why This Matters

Formulation scientists selecting between piperonyl compounds for fragrance, cosmetic, or pharmaceutical applications must account for the aldehyde's known light sensitivity and potential for Schiff base formation versus the ether's greater oxidative stability, even though quantitative forced-degradation data comparing the two compounds directly are not publicly available.

• [1] PubChem. Piperonyl ethyl ether (CID 10352277): XLogP3 = 2; H-Bond Donor Count = 0. https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-ethyl-ether View Source
• [2] Altmeyers Encyclopedia. Piperonal (INCI): m.p. 35.5–37 °C; light-sensitive; sparingly water-soluble; fragrance allergen. Published 2020-10-29. https://www.altmeyers.org/en/cosmetology/piperonal-135472 View Source

Patent-Cited Role in Melanogenesis Inhibition: Potential for Cosmetic Bioactivity Differentiation

Patent CN101390852B (Takasago International Corporation), titled 'Melanogenesis inhibitor and skin preparations containing it,' lists piperonyl ethyl ether (胡椒基乙基醚) among piperonyl alcohol derivatives claimed as melanogenesis inhibitors for cosmetic skin preparations [1]. This patent discloses a general formula encompassing piperonyl ether derivatives where R may be a cyclic monoterpene alcohol-derived group; piperonyl ethyl ether is cited as a specific example within this class [2]. In contrast, piperonal (heliotropin), the most commercially significant piperonyl fragrance compound, is not claimed in this patent for melanogenesis inhibition and is primarily valued for its odor profile (sweet, floral, heliotrope-like) rather than skin-brightening bioactivity [3]. The patent-based differentiation suggests that procurement for cosmetic bioactive screening or formulation development targeting melanogenesis pathways should specify the ethyl ether rather than the aldehyde.

Evidence Dimension	Patent-cited cosmetic bioactivity (melanogenesis inhibition)
Target Compound Data	Listed in CN101390852B as a piperonyl alcohol derivative for melanogenesis inhibition in skin preparations
Comparator Or Baseline	Piperonal (heliotropin): not claimed for melanogenesis inhibition in this patent; primarily used as a fragrance ingredient (FEMA, GRAS) with sweet floral odor
Quantified Difference	Qualitative difference only; no melanogenesis IC₅₀ values are publicly disclosed in the patent for direct quantitative comparison
Conditions	Patent claims; no publicly available dose-response or in vivo melanogenesis data for piperonyl ethyl ether identified

Why This Matters

R&D teams screening piperonyl derivatives for cosmetic bioactivity should note that the ethyl ether has a patent-cited rationale for melanogenesis inhibition that piperonal lacks, though the absence of disclosed IC₅₀ data means this differentiation remains at the qualitative patent-claim level and cannot yet inform quantitative potency-based procurement decisions.

• [1] CN101390852B – Melanogenesis inhibitor and skin preparations containing it. Takasago International Corporation. Filed 2004-02-12; granted 2010-12-08. Google Patents. https://patents.google.com/patent/CN101390852B/en View Source
• [2] Search result 6 from CN101390852B: listing of 胡椒基乙基醚 (Piperonyl ethyl ether) with 1H-NMR data (δ 1.23(t,3H), 3.52(m,2H), 4.40...). https://patents.google.com/patent/CN101390852B/en View Source
• [3] Wikipedia / Encyclopaedia Britannica (1911). Piperonal (heliotropin): characteristic heliotrope odor; m.p. 35.5–37 °C; C₈H₆O₃. Via Wikisource. https://en.wikisource.org/wiki/Page:EB1911_-_Volume_21.djvu/157 View Source

Evidence-Backed Procurement and Application Scenarios for Piperonyl Ethyl Ether (CAS 354568-41-5)

Pharmaceutical Impurity Reference Standard for Piribedil ANDA/DMF Submissions

Piperonyl ethyl ether is the designated reference material for Piribedil Impurity 9, essential for HPLC method validation, forced degradation studies, and quality control release testing of Piribedil extended-release tablets. Piribedil and its impurities are quantified at dual wavelengths (210 nm and 238 nm), and the ethyl ether impurity must be chromatographically resolved from the Piribedil peak (eluting at approximately 3 min under published stability-indicating HPLC conditions). Procurement of this specific CAS number, accompanied by a Certificate of Analysis with HPLC purity and structural characterization data, is a regulatory necessity for ANDA filers and pharmaceutical QC laboratories. [1]

GC-MS Analytical Method Development and Spectral Library Building

With a molecular weight of 180.20 g/mol, XLogP3 of 2, and an established GC-MS spectrum in the NIST library (NIST #378919, base peak m/z 135, molecular ion m/z 180), piperonyl ethyl ether is well-suited as a calibration or reference compound for GC-MS method development targeting volatile benzodioxole derivatives. Its low molecular weight (46.7% smaller than piperonyl butoxide) ensures adequate volatility for split/splitless injection without derivatization, while its characteristic fragmentation pattern provides unambiguous identification. Laboratories building in-house spectral libraries for fragrance, environmental, or pharmaceutical analysis can procure this compound as a characterized analytical standard. [2]

Cosmetic Bioactivity Screening: Melanogenesis Inhibition Research

The compound's citation in patent CN101390852B as a piperonyl alcohol derivative with melanogenesis inhibitory activity warrants its procurement for cosmetic R&D programs investigating skin-lightening or anti-hyperpigmentation actives. Although quantitative melanogenesis IC₅₀ data are not publicly disclosed, the patent's assignment to Takasago International Corporation — a major fragrance and cosmetic ingredient manufacturer — supports the compound's relevance to cosmetic formulation. Researchers should procure the compound with verified purity (HPLC ≥ 95% recommended) for in vitro tyrosinase or melanogenesis assays, using piperonal as a structurally related negative control that lacks this patent-cited bioactivity. [3]

Structure-Activity Relationship (SAR) Studies in Benzodioxole Medicinal Chemistry

Piperonyl ethyl ether serves as a minimal-structure scaffold for SAR exploration of the benzodioxole pharmacophore. Its simple ethoxymethyl side chain and computed physicochemical profile (XLogP3 = 2, TPSA = 27.7 Ų, zero H-bond donors, three H-bond acceptors, three rotatable bonds) make it a useful reference point for systematically probing the effect of alkyl chain elongation, branching, or heteroatom substitution on biological activity. Published SAR campaigns on piperonyl derivatives targeting diapophytoene desaturase (CrtN) in S. aureus have employed 44 piperonyl-scaffold compounds; the ethyl ether can serve as a baseline comparator in such series to delineate the contribution of minimal alkyl substitution to target binding and cellular activity. [4]

• [1] Indian Journal of Pharmaceutical Sciences. Development and Validation of Piribedil in Tablet Dosage Form by HPLC: A QbD and OFAT Approach. Published 2020-03-04. https://www.ijpsonline.com View Source
• [2] PubChem / NIST Mass Spectral Library. Piperonyl ethyl ether: NIST #378919; GC-MS m/z 135 (base), 136, 180 (M⁺). https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-ethyl-ether#section=Mass-Spectrometry View Source
• [3] CN101390852B – Melanogenesis inhibitor and skin preparations containing it. Takasago International Corporation. Google Patents. https://patents.google.com/patent/CN101390852B/en View Source
• [4] Wei H, Mao F, Ni S, et al. Discovery of novel piperonyl derivatives as diapophytoene desaturase inhibitors for the treatment of methicillin-, vancomycin- and linezolid-resistant Staphylococcus aureus infections. European Journal of Medicinal Chemistry. 2018;145:235-251. https://doi.org/10.1016/j.ejmech.2017.12.090 View Source